methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Photopolymerization Applications
Methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate and related compounds have been explored for their potential in photopolymerization processes. Alkoxyamines bearing chromophore groups, similar in structure to methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate, have been proposed as photoiniferters. These compounds can decompose under UV irradiation to generate corresponding radicals, facilitating polymerization. The efficiency of such compounds as conventional photoinitiators was found to be comparable to well-known photoinitiators like 2,2′-dimethoxyphenyl acetophenone, highlighting their potential in the field of material science and polymer chemistry (Guillaneuf et al., 2010).
Synthesis of Heterocyclic Systems
Methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate and its derivatives serve as crucial intermediates in the synthesis of complex heterocyclic systems. Such compounds have been utilized in the preparation of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, among other heterocycles, demonstrating their importance in medicinal chemistry and drug design (Selič et al., 1997).
Development of Indole Derivatives
Methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate-related compounds have been used in the development of various indole derivatives, which are of significant interest in pharmaceutical research. For instance, the synthesis of 4-[N-Acetyl-N-methyl]aminomethylindole from related precursors highlights the compound's role in expanding the library of indole-based compounds with potential biological activities (SomeiMasanori et al., 1980).
properties
IUPAC Name |
methyl 4-[[2-(3-formylindol-1-yl)acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O4/c1-25-19(24)13-6-8-15(9-7-13)20-18(23)11-21-10-14(12-22)16-4-2-3-5-17(16)21/h2-10,12H,11H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GILNVEPEGSAABI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)CN2C=C(C3=CC=CC=C32)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.